Cas no 68267-11-8 (1,2,5-Naphthalenetricarboxylic acid, 1,2,5-trimethyl ester)

1,2,5-Naphthalenetricarboxylic acid, 1,2,5-trimethyl ester structure
68267-11-8 structure
Product Name:1,2,5-Naphthalenetricarboxylic acid, 1,2,5-trimethyl ester
CAS No:68267-11-8
MF:C16H14O6
MW:302.278765201569
CID:863107
Update Time:2023-11-19

1,2,5-Naphthalenetricarboxylic acid, 1,2,5-trimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,2,5-tricarbomethoxynaphthalene
    • Trimethyl 1,2,5-naphthalenetricarboxylate
    • CID 101078630
    • 1,2,5-Naphthalenetricarboxylic acid, 1,2,5-trimethyl ester
    • Inchi: 1S/C16H14O6/c1-20-14(17)11-6-4-5-10-9(11)7-8-12(15(18)21-2)13(10)16(19)22-3/h4-8H,1-3H3
    • InChI Key: RMRICAQKLFKTGZ-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C(C(=O)OC)=CC=C2C(C(=O)OC)=CC=CC2=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 446
  • Topological Polar Surface Area: 78.9

Experimental Properties

  • Density: 1.274±0.06 g/cm3(Predicted)
  • Boiling Point: 412.0±25.0 °C(Predicted)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd